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Compound of Interest

AMMONIUM COPPER(II)
SULFATE HEXAHYDRATE

cat. No.: B8235736

Compound Name:

Introduction

Ammonium copper(ll) sulfate hexahydrate, (NH4)2Cu(S0Oa4)2-6H20, is a double salt that
crystallizes in the monoclinic system. It is of interest in the fields of crystallography and
coordination chemistry. This document provides a detailed protocol for the synthesis of
ammonium copper(ll) sulfate hexahydrate in a laboratory setting. The synthesis is based on
the reaction between copper(ll) sulfate pentahydrate and ammonium sulfate in an aqueous
solution.

Materials and Methods

Reagents:

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

Ammonium sulfate ((NH4)2S0a)

Distilled water

6 N Sulfuric acid (H2SOa4) (optional)
Equipment:

o Beakers
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o Graduated cylinders

¢ Heating plate or Bunsen burner

e Stirring rod

o Crystallizing dish

« Filter paper

¢ Funnel (sintered glass funnel recommended)

e Spatula

e Wash bottle with distilled water

e Drying apparatus (e.g., pad of filter papers, desiccator)
Experimental Protocol:

» Dissolution of Reactants: In a beaker, dissolve copper(ll) sulfate pentahydrate and
ammonium sulfate in warm distilled water. For example, 50 g of pulverized copper(ll) sulfate
pentahydrate and 27 g of ammonium sulfate can be dissolved in 250 mL of warm water.[1]
Another protocol suggests using 6 g of copper(ll) sulfate pentahydrate and 3 g of ammonium
sulfate in 15 cm3 of hot water.[2][3] A smaller scale preparation uses 2g of copper(ll) sulfate
pentahydrate and 1g of ammonium sulfate.[4] To aid dissolution, the solution can be gently
heated, but boiling should be avoided.[1] For a different ratio, 6.2 grams of copper(ll) sulfate
pentahydrate and 3.3 grams of ammonium sulfate can be used.[5]

 Acidification (Optional but Recommended): To prevent the hydrolysis of the copper(ll) salt, a
few drops (e.g., 10 drops) of 6 N sulfuric acid can be added to the warm solution.[1]

« Filtration of the Hot Solution: The warm solution should be filtered to remove any insoluble
impurities.[1]

» Crystallization: The hot, filtered solution is then transferred to a crystallizing dish. The dish
should be covered (e.g., with a glass plate) and left to stand undisturbed overnight to allow
for slow cooling and the formation of large crystals.[1] For a faster crystallization, the solution
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can be cooled in an ice bath. To obtain a second crop of crystals, the remaining solution can
be evaporated to a smaller volume (e.g., about 2 cm3), cooled, and the resulting crystals can
be filtered.[2][3]

« |solation and Washing of Crystals: The formed crystals are separated from the mother liquor
by decantation or filtration.[1] A sintered glass filter funnel is recommended for this step.[2][3]
The crystals should then be washed with a small amount of cold distilled water to remove
any remaining impurities.[1]

e Drying of Crystals: The washed crystals should be dried thoroughly at room temperature.
This can be achieved by pressing them between pads of filter paper or by placing them in a
desiccator.[2][3] It is important to note that the double salt has a tendency to effloresce (lose
water of hydration), so the dried crystals should be transferred to a tightly stoppered bottle
for storage.[1]

Data Presentation

Molar Mass Example Example Example Example
Reagent

(g/mol) 1[1] 2[2][3] 3[4] 4[5]
Copper(ll)
Sulfate
Pentahydrate  249.68 50 g 69 29 6.29
(CuS04-5H20
)
Ammonium
Sulfate 132.14 2749 39 1lg 3349
((NH4)2S0a4)
Distilled -

18.02 250 mL 15 cm? Not specified 25 mL
Water
Ammonium
Copper(ll

prer(l} Theoretical:

Sulfate

399.86 - - 3.02g, Actual: 10 g (Actual)
Hexahydrate

1.52¢g

((NH4)2Cu(S
04)2:6H20)
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Experimental Workflow

Dissolve CuS0Oa4-5H20 and (NH4)2S0a4
in warm distilled water

:

Add a few drops of H2SOa (optional)

:

Filter the hot solution

l

Cool the filtrate to induce crystallization

l

Isolate crystals by filtration

l

Wash crystals with cold distilled water

l

Dry the crystals

Store in a sealed container

Click to download full resolution via product page

Figure 1. Workflow for the synthesis of ammonium copper(ll) sulfate hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note: Laboratory Synthesis of Ammonium
Copper(ll) Sulfate Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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